![molecular formula C11H11NO3 B1373526 6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one CAS No. 293741-61-4](/img/structure/B1373526.png)
6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one
Overview
Description
6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one is a heterocyclic compound . It is a useful organic building block . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of benzo[1,4]oxazin-3-one-based compounds has been discussed in a paper . The paper discusses the synthesis of these compounds from 1,5-difluoro-2,4-dinitrobenzene .Molecular Structure Analysis
The molecular structure of 6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one is represented by the SMILES stringO=C1N(C)C2=CC(C(C)=O)=CC=C2OC1 . The InChI representation is 1S/C11H11NO3/c1-7(13)8-3-4-10-9(5-8)12(2)11(14)6-15-10/h3-5H,6H2,1-2H3 . Chemical Reactions Analysis
The synthesis of benzo[1,4]oxazin-3-one-based compounds has been discussed in a paper . The paper discusses the synthesis of these compounds from 1,5-difluoro-2,4-dinitrobenzene .Physical And Chemical Properties Analysis
The empirical formula of 6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one is C11H11NO3 . It has a molecular weight of 205.21 . The compound is a solid .Scientific Research Applications
Antibacterial Activity
Compounds in the 1,4-benzoxazine family have been noted for their antibacterial properties. This suggests that “6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one” could potentially be used in research aimed at developing new antibacterial agents .
Anticancer Activity
Similarly, anticancer activity has been observed in this class of compounds. Research into “6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one” could explore its efficacy and mechanism as a potential anticancer drug .
Antithrombotic and Anticonvulsant
The antithrombotic and anticonvulsant activities are also associated with 1,4-benzoxazine derivatives. This opens up avenues for research into cardiovascular and neurological disorders using "6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one" .
Serotonin Receptor Antagonists
Some derivatives act as serotonin receptor antagonists. This compound could be investigated for its potential effects on serotonin receptors, which could have implications for treating psychiatric disorders .
Potassium Channel Openers
As bladder-selective potassium channel openers, these compounds have applications in urological research. “6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one” might be studied for similar urological applications .
Dopamine Agonists
Dopamine agonist activity has been noted in this family of compounds. Research could focus on “6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one” as a potential treatment for diseases like Parkinson’s .
PI3Kinase Inhibitors
Inhibition of PI3Kinase is another noted activity. This compound could be researched for its potential role in signaling pathways relevant to cancer and metabolism .
PGI2 Receptor Activators
Finally, activation of PGI2 receptor is an activity associated with these compounds. This suggests possible research applications in vascular biology and inflammation using "6-Acetyl-2-methyl-4H-benzo[1,4]oxazin-3-one" .
Safety and Hazards
properties
IUPAC Name |
6-acetyl-2-methyl-4H-1,4-benzoxazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-6(13)8-3-4-10-9(5-8)12-11(14)7(2)15-10/h3-5,7H,1-2H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSYAJNGSTXIZIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)NC2=C(O1)C=CC(=C2)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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